Cas no 159783-27-4 (Benzoic acid, 3-(cyclopentylmethoxy)-4-methoxy-)

• Product Name: Benzoic acid, 3-(cyclopentylmethoxy)-4-methoxy-
• CAS No: 159783-27-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1339180
• Update Time: 2024-08-17

Benzoic acid, 3-(cyclopentylmethoxy)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(cyclopentylmethoxy)-4-methoxy-
• 3-(Cyclopentylmethoxy)-4-methoxybenzoic acid

• Inchi： 1S/C14H18O4/c1-17-12-7-6-11(14(15)16)8-13(12)18-9-10-4-2-3-5-10/h6-8,10H,2-5,9H2,1H3,(H,15,16)
• InChI Key： VBPJYGHMRYGCHG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(OCC2CCCC2)=C1

Computed Properties

• Exact Mass: 250.12054

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±22.0 °C(Predicted)
• PSA: 55.76
• pka: 4.33±0.10(Predicted)